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Executive Summary

Acid Red 186 (CAS 52677-44-8), also known as Acid Complex Pink B, represents a distinct
class of azo dyes characterized by a 1:2 chromium-complex structure. Unlike simple acid azo
dyes (e.g., Acid Red 18) or direct benzidine-based dyes (e.g., Congo Red), the toxicity profile
of Acid Red 186 is governed by two synergistic factors: the stability of the metal-ligand bond
and the potential reductive cleavage of the azo linkage.[1]

This guide provides a technical benchmark of Acid Red 186 against industry-standard
alternatives. Experimental data indicates that while Acid Red 186 exhibits lower acute
mammalian toxicity compared to cationic or benzidine-based dyes, its environmental impact is
amplified by the release of Chromium (1) residues during degradation.[1]

Chemical Profile & Structural Basis of Toxicity[1]

The structural integrity of Acid Red 186 is the primary determinant of its toxicological behavior.

[1]
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e Chemical Identity: Sodium; chromium(3+); 4-[[3-methyl-5-oxido-1-(3-
sulfonatophenyl)pyrazol-4-ylldiazenyl]-3-oxidonaphthalene-1-sulfonate.[1]

o Classification: 1:2 Metal Complex Acid Dye.
o Key Structural Features:
o Azo Linkage (-N=N-): The primary chromophore and site of metabolic reduction.[1]

o Chromium (Ill) Core: Provides lightfastness but introduces heavy metal toxicity risks upon
mineralization.

o Sulfonate Groups (-SO3Na): High water solubility reduces bioaccumulation potential in
lipid-rich tissues compared to disperse dyes.[1]

Mechanistic Toxicity Pathway

The toxicity of Acid Red 186 is not static; it evolves during metabolic breakdown.[1] The primary
mechanism involves azo reduction, typically catalyzed by azoreductase enzymes in skin
bacteria or liver microsomes.
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Figure 1: Mechanistic pathway of Acid Red 186 degradation.[1] The reductive cleavage of the
azo bond destabilizes the metal complex, releasing free Chromium (IIl) alongside aromatic

amines.

Comparative Toxicity Analysis

The following data synthesizes acute and chronic toxicity benchmarks for Acid Red 186 against
common comparator dyes.

Table 1: Comparative Toxicity Data Matrix[1]
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Acid Red 186 Acid Red 18 Congo Red
Parameter (Metal (Simple Acid (Benzidine Interpretation
Complex) Azo) Azo)
CAS Number 52677-44-8 2611-82-7 573-58-0
AR 186 is

Acute Oral LD50
(Rat)

> 2,000 mg/kg
(Est.)*

> 8,000 mg/kg

15,200 mg/kg

moderately toxic;
less safe than
AR 18 but
comparable to
many industrial

chemicals.

Mutagenicity
(Ames)

Negative (Non-

activated)

Negative

Positive
(Metabolic

activation)

Lacks the direct
genotoxicity of
benzidine-based
dyes like Congo
Red.

Aquatic Toxicity
(LC50)

Moderate (Fish,
96h)

Low (> 100
mg/L)

High (< 10 mg/L)

The Chromium
content in AR
186 elevates
aquatic risk
compared to
metal-free AR
18.

Primary Hazard

Skin/Eye
Irritation, Metal

accumulation

Low hazard

Carcinogenicity
(Group 1)

AR 186 risks are
driven by
sensitization and
metal release,
not direct

carcinogenesis.

*Note: Specific LD50 for AR 186 is often cited in the range of 2000-5000 mg/kg based on
category read-across for chromium complex azo dyes.[1]

Critical Analysis
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e Vs. Acid Red 18: Acid Red 18 is a "food grade" structure (E124). Acid Red 186 is strictly
industrial. The presence of Chromium makes AR 186 unsuitable for applications involving
ingestion or mucosal contact.[1]

e Vs. Congo Red: Congo Red degrades into benzidine, a known human carcinogen. Acid Red
186 degrades into sulfonated aminonaphthols and pyrazolones, which are irritants but not
classified as Group 1 carcinogens.

Experimental Protocols for Toxicity Assessment

To validate the safety profile of Acid Red 186 in your specific application, the following
standardized protocols are recommended.

Protocol A: Phytotoxicity Assay (Seed Germination)

Objective: Assess the environmental impact of dye effluents on agriculture. Standard: Modified
from OECD 208.[1]

o Preparation: Prepare Acid Red 186 solutions at concentrations of 100, 500, and 1000 ppm.
Use Distilled Water (DW) as a negative control.

o Seed Selection: Use Vigna radiata (Mung bean) or Triticum aestivum (Wheat). Surface
sterilize seeds with 0.1% HgClz for 2 mins, then rinse 5x with DW.

o Exposure: Place 10 seeds in a Petri dish lined with Whatman No. 1 filter paper. Add 5 mL of
dye solution (or DW for control).

 Incubation: Incubate at 25°C + 2°C in the dark for 72 hours.
e Measurement:
o Germination %: (Seeds germinated / Total seeds) x 100.
o Phytotoxicity Index:

 Validation: A Pl > 50% indicates high toxicity. Acid Red 186 typically shows moderate
inhibition (P1 ~30-40%) at 1000 ppm due to osmotic stress and metal ion interference.[1]
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Protocol B: Microbial Cytotoxicity (MTT Assay)

Objective: Determine cellular viability in the presence of dye metabolites.
e Culture: Use Pseudomonas aeruginosa or human keratinocytes (HaCaT) for skin safety.
» Dosing: Treat log-phase cells with dye concentrations (0—200 pg/mL) for 24 hours.

o MTT Addition: Add 10 pL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours at
37°C.

o Solubilization: Discard media and add DMSO to dissolve formazan crystals.
e Analysis: Measure absorbance at 570 nm.

e Benchmark: Acid Red 186 generally maintains >80% viability at <100 pug/mL, whereas
degradation products (amines) may drop viability to <60%.

Workflow Visualization

The following diagram illustrates the decision matrix for selecting Acid Red 186 based on safety
and performance requirements.
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Figure 2: Decision matrix for Acid Red 186 usage. Note that lack of effluent treatment for
Chromium removal precludes its use in environmentally sensitive areas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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